6-Chloro-5-iodo-N-methylpyrazin-2-amine

• IUPAC Name: 6-chloro-5-iodo-N-methylpyrazin-2-amine
• InChI: InChI=1S/C5H5ClIN3/c1-8-3-2-9-5(7)4(6)10-3/h2H,1H3,(H,8,10)
• InChI Key: HVCGZTSILJXIGE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CN=C(C(=N1)Cl)I
• Molecular Formula: C5H5ClIN3
• Molecular Weight: 269.47 g/mol

Description

6-Chloro-5-iodo-N-methylpyrazin-2-amine is a chemical compound with the molecular formula C5H5ClIN3 and a molecular weight of 269.47. It is not intended for human or veterinary use and is used for research purposes.

Physical And Chemical Properties Analysis

6-Chloro-5-iodo-N-methylpyrazin-2-amine is a powder. It has a molecular weight of 269.47. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis from Available Materials : A two-stage process was developed for the synthesis of 6-methylpyrazine-2-yl-amines, potentially applicable to 6-Chloro-5-iodo-N-methylpyrazin-2-amine, from commercially available materials (Colbon et al., 2008).
• Regioselective Synthesis : The study describes a regioselective synthesis method involving 6-chloro-1-methylpyrazin-2(1 H)-one, which is structurally related to 6-Chloro-5-iodo-N-methylpyrazin-2-amine, showcasing potential for diverse functionalization (Mampuys et al., 2019).
• Aminocarbonylation Reactions : This study explores the aminocarbonylation of iodopyrazine, which is relevant for the synthesis of N-substituted derivatives of 6-Chloro-5-iodo-N-methylpyrazin-2-amine (Takács et al., 2007).

Potential Biological and Chemical Applications

• Biological Activity Studies : Research on similar pyrazine derivatives indicates potential for exploring the biological activities of 6-Chloro-5-iodo-N-methylpyrazin-2-amine. For instance, compounds like 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine have been studied for their biological activities (Jiu-fu et al., 2015).
• Nonlinear Optical Properties and Biological Activity : The reaction of dicyanopyrazine, which is structurally similar to 6-Chloro-5-iodo-N-methylpyrazin-2-amine, was studied for its nonlinear optical properties and biological activity, suggesting potential applications in these fields (Hou & Matsuoka, 1993).

Chemical and Physical Properties

• Investigations on Chemical Reactivity : Studies on the reactions of pyrazine derivatives, like the synthesis of 5-oxopiperazine-2-carboxylates, provide insights into the chemical reactivity and potential applications of 6-Chloro-5-iodo-N-methylpyrazin-2-amine (Limbach et al., 2009).
• Exploring Crystal Structures : Research on similar pyrazine derivatives, like the crystal structure analysis of a pyrazolo[1,5-a]pyrimidin-7-amine compound, could guide the investigation into the structural properties of 6-Chloro-5-iodo-N-methylpyrazin-2-amine (Jiu-fu et al., 2015).

Advanced Synthesis Techniques

• Synthesis via Tele-Nucleophilic Substitution : A method involving Grignard reactants and electrophiles, applied to 6-chloro-1-methylpyrazin-2(1 H)-one, demonstrates advanced synthesis techniques that could be adapted for 6-Chloro-5-iodo-N-methylpyrazin-2-amine (Mampuys et al., 2019).